Cas no 2580104-29-4 (rac-methyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate)

• Product Name: rac-methyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate
• CAS No: 2580104-29-4
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 5658033
• PubChem ID: 165893007
• Update Time: 2025-05-20

rac-methyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580104-29-4
• rac-methyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate
• EN300-27725670

• Inchi： 1S/C12H14BrNO2/c1-16-12(15)11-10(6-7-14-11)8-2-4-9(13)5-3-8/h2-5,10-11,14H,6-7H2,1H3/t10-,11+/m0/s1
• InChI Key： QMTUMSODADAUEH-WDEREUQCSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H]1CCN[C@H]1C(=O)OC

Computed Properties

• Exact Mass: 283.02079g/mol
• Monoisotopic Mass: 283.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-methyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate

Comprehensive Overview of rac-methyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate (CAS No. 2580104-29-4)

The compound rac-methyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate (CAS No. 2580104-29-4) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate for synthesizing bioactive molecules. The presence of a 4-bromophenyl moiety enhances its reactivity, enabling diverse chemical transformations. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like rac-methyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound's pyrrolidine core is a common motif in FDA-approved drugs, such as antipsychotics and antivirals. Its methyl ester group further improves solubility, facilitating formulation development. Analytical techniques like HPLC and NMR confirm its high purity, making it suitable for preclinical studies.

The synthesis of rac-methyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate often involves catalytic hydrogenation or enzymatic resolution to achieve the desired (2R,3S) configuration. Its CAS No. 2580104-29-4 ensures traceability in regulatory submissions, a critical factor for pharmaceutical compliance. Environmental concerns have also spurred interest in sustainable production methods, such as biocatalysis, aligning with the industry's shift toward eco-friendly processes.

From a commercial perspective, rac-methyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate is available in gram to kilogram quantities, catering to both academic and industrial labs. Its stability under ambient conditions reduces storage costs, while its compatibility with common reagents streamlines scale-up efforts. FAQs often address its handling precautions, though it is not classified as hazardous under standard safety guidelines.

Future applications of this compound may expand into peptide mimetics and catalysis, areas where its structural flexibility offers distinct advantages. As the pharmaceutical industry prioritizes stereoselective synthesis, compounds like rac-methyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate will remain indispensable tools for medicinal chemists. Ongoing research into its pharmacokinetic properties could unlock new therapeutic avenues, reinforcing its relevance in modern drug development.